Cas no 1936656-85-7 (3-amino-4-chloro-2-methylbenzoic acid)

• Product Name: 3-amino-4-chloro-2-methylbenzoic acid
• CAS No: 1936656-85-7
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 5211727
• PubChem ID: 20217461
• Update Time: 2025-06-08

3-amino-4-chloro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-chloro-2-methyl-
• 3-amino-4-chloro-2-methylbenzoic acid

• Inchi： 1S/C8H8ClNO2/c1-4-5(8(11)12)2-3-6(9)7(4)10/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： GBFFLDZWEUCJHM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Cl)C(N)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-amino-4-chloro-2-methylbenzoic acid

Professional Introduction to 3-amino-4-chloro-2-methylbenzoic acid (CAS No. 1936656-85-7)

3-amino-4-chloro-2-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1936656-85-7, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its amino and chloro substituents, which contribute to its unique chemical properties and reactivity. The presence of a methyl group at the 2-position further enhances its structural complexity, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 3-amino-4-chloro-2-methylbenzoic acid exhibits a benzene ring substituted with an amino group at the 3-position, a chloro group at the 4-position, and a methyl group at the 2-position. This arrangement imparts distinct electronic and steric properties, enabling its application in various chemical transformations. The amino group, being nucleophilic, facilitates condensation reactions, while the chloro group can undergo nucleophilic aromatic substitution, making it a versatile building block for more complex molecules.

In recent years, 3-amino-4-chloro-2-methylbenzoic acid has been extensively studied for its potential applications in medicinal chemistry. Its derivatives have shown promise as intermediates in the synthesis of biologically active compounds. For instance, modifications of this scaffold have led to the development of novel pharmaceutical agents targeting various therapeutic areas. The compound's ability to serve as a precursor for heterocyclic compounds has been particularly noteworthy, given the increasing interest in heterocycles as pharmacophores in drug design.

One of the most compelling aspects of 3-amino-4-chloro-2-methylbenzoic acid is its role in the synthesis of anticancer agents. Researchers have leveraged its structural features to develop small-molecule inhibitors that disrupt critical signaling pathways involved in tumor growth and progression. The amino and chloro substituents provide handles for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. Preliminary studies have indicated that certain derivatives exhibit inhibitory activity against kinases and other enzymes overexpressed in cancer cells, highlighting their potential as lead compounds for further optimization.

Additionally, 3-amino-4-chloro-2-methylbenzoic acid has found applications in the development of antimicrobial agents. The combination of electron-withdrawing groups (chloro and carboxylic acid) and electron-donating groups (amino) creates a molecular environment conducive to interactions with microbial targets. Recent research has demonstrated that derivatives of this compound can exhibit potent activity against Gram-positive bacteria, making them promising candidates for treating drug-resistant infections. The structural diversity afforded by this scaffold allows for the exploration of multiple pharmacological profiles, expanding its utility beyond oncology.

The synthetic pathways involving 3-amino-4-chloro-2-methylbenzoic acid are also of great interest to synthetic chemists. Its preparation typically involves multi-step organic transformations, starting from commercially available aromatic precursors. The introduction of the chloro and amino groups often requires careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods have enabled more efficient and sustainable syntheses, reducing the environmental impact of producing this compound on an industrial scale.

In terms of biological activity, the pharmacological properties of derivatives derived from 3-amino-4-chloro-2-methylbenzoic acid have been thoroughly investigated. Beyond their roles in cancer and antimicrobial therapies, these compounds have shown potential in modulating inflammatory responses and neurodegenerative diseases. The ability to fine-tune their structure allows researchers to optimize potency, selectivity, and pharmacokinetic profiles. This flexibility underscores the importance of this scaffold in drug discovery efforts.

The growing body of research on 3-amino-4-chloro-2-methylbenzoic acid underscores its significance as a key intermediate in modern chemistry. As computational methods and high-throughput screening technologies advance, the identification of new applications for this compound is expected to accelerate. Collaborative efforts between synthetic chemists and biologists will continue to drive innovation, leveraging its unique structural features for next-generation therapeutics.

In conclusion, 3-amino-4-chloro-2-methylbenzoic acid (CAS No. 1936656-85-7) represents a valuable asset in pharmaceutical research due to its versatile reactivity and potential biological applications. Its derivatives have demonstrated efficacy in various therapeutic areas, including oncology and antimicrobial treatments. As synthetic methodologies continue to evolve, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.